Cas no 5177-26-4 (2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro-)

2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro- structure
5177-26-4 structure
Product Name:2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro-
CAS No:5177-26-4
MF:C6H9N5O2
MW:183.167959928513
CID:379388
PubChem ID:255558
Update Time:2025-04-19

2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro-
    • 2-N,4-N-dimethyl-5-nitropyrimidine-2,4-diamine
    • N,N'-dimethyl-5-nitro-pyrimidine-2,4-diamine
    • N2,N4-dimethyl-5-nitro-2,4-Pyrimidinediamine
    • AC1L5SO7
    • AC1Q20A0
    • AR-1K2440
    • CCG-40419
    • n,n'-dimethyl-5-nitropyrimidine-2,4-diamine
    • NSC81186
    • NSC-81186
    • SureCN1521779
    • AKOS000320555
    • SCHEMBL1521779
    • N2,N4-dimethyl-5-nitropyrimidine-2,4-diamine
    • 5177-26-4
    • DTXSID00292261
    • FT-0742475
    • UVGZZHJGNJMHRB-UHFFFAOYSA-N
    • Inchi: 1S/C6H9N5O2/c1-7-5-4(11(12)13)3-9-6(8-2)10-5/h3H,1-2H3,(H2,7,8,9,10)
    • InChI Key: UVGZZHJGNJMHRB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C(NC)N=C1NC)=O

Computed Properties

  • Exact Mass: 183.07577
  • Monoisotopic Mass: 183.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • PSA: 92.98
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